Cas no 927998-85-4 (4-(4-propylpiperazin-1-yl)aniline)

• Product Name: 4-(4-propylpiperazin-1-yl)aniline
• CAS No: 927998-85-4
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• MDL: MFCD07783040
• CID: 1975503
• PubChem ID: 9161541
• Update Time: 2025-05-21

4-(4-propylpiperazin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(4-propylpiperazin-1-yl)aniline
• AG-A-67853
• AC1PM465
• OR5135
• AKOS000150633
• 1-(4-Aminophenyl)-4-n-propylpiperazine
• CTK6E4922
• MCULE-7193636640
• SureCN374548
• 4-(4-propylpiperazin-1-yl)-aniline
• NS-02621
• GUSNDANPCWHFBH-UHFFFAOYSA-N
• MFCD07783040
• DTXSID30429361
• 927998-85-4
• SCHEMBL374548

• MDL： MFCD07783040
• Inchi： 1S/C13H21N3/c1-2-7-15-8-10-16(11-9-15)13-5-3-12(14)4-6-13/h3-6H,2,7-11,14H2,1H3
• InChI Key： GUSNDANPCWHFBH-UHFFFAOYSA-N
• SMILES： N1(CCC)CCN(C2C=CC(=CC=2)N)CC1

Computed Properties

• Exact Mass: 219.173547683Da
• Monoisotopic Mass: 219.173547683Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.5Ų

4-(4-propylpiperazin-1-yl)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-(4-propylpiperazin-1-yl)aniline

4-(4-propylpiperazin-1-yl)aniline: A Comprehensive Overview

The compound 4-(4-propylpiperazin-1-yl)aniline (CAS No. 927998-85-4) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of aromatic amines and features a piperazine ring substituted with a propyl group and an aniline moiety. The piperazine ring is a six-membered ring containing two nitrogen atoms, which contributes to its unique chemical properties and reactivity. The aniline group, on the other hand, introduces aromaticity and enhances the compound's ability to participate in various chemical reactions.

Recent studies have highlighted the importance of 4-(4-propylpiperazin-1-yl)aniline in drug discovery and development. Its structure allows for diverse functionalization, making it a valuable intermediate in the synthesis of more complex molecules. For instance, researchers have explored its role in the development of antidepressants and antipsychotic drugs, where the piperazine ring plays a critical role in modulating pharmacokinetic properties. The propyl substitution on the piperazine ring further enhances the compound's lipophilicity, which is crucial for improving drug absorption and bioavailability.

The synthesis of 4-(4-propylpiperazin-1-yl)aniline involves a multi-step process that typically begins with the preparation of the piperazine derivative. One common approach is the alkylation of piperazine with a propylating agent, followed by coupling with an aniline derivative. This method ensures high yields and excellent purity, making it suitable for large-scale production. Recent advancements in catalytic methods have further optimized this process, reducing reaction times and minimizing waste generation.

In terms of applications, 4-(4-propylpiperazin-1-yl)aniline has shown promise in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and surface area, making them ideal candidates for gas storage and catalytic applications. Furthermore, its role as a precursor in the synthesis of advanced materials continues to be explored, with recent studies focusing on its potential in nanotechnology.

The toxicity profile of 4-(4-propylpiperazin-1-yl)aniline has also been extensively studied to ensure its safe handling and use. According to recent research, the compound exhibits low acute toxicity when administered orally or dermally. However, prolonged exposure may lead to cumulative effects, necessitating proper safety precautions during synthesis and handling. Regulatory agencies have established strict guidelines for its use in industrial settings, emphasizing the importance of personal protective equipment (PPE) and ventilation systems.

Looking ahead, the demand for 4-(4-propylpiperazin-1-yl)aniline is expected to grow significantly due to its versatility and wide-ranging applications. The increasing focus on green chemistry has also prompted researchers to explore more sustainable methods for its production. For instance, bio-based feedstocks and enzymatic catalysis are being investigated as alternatives to traditional synthetic routes, aligning with global efforts to reduce environmental impact.

In conclusion, 4-(4-propylpiperazin-1-yl)aniline (CAS No. 927998-85-4) is a multifaceted compound with immense potential across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemistry and pharmacology. As research continues to uncover new possibilities for this compound, its role in shaping future innovations will undoubtedly expand.